Cas no 1396766-39-4 (1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea)

• Product Name: 1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea
• CAS No: 1396766-39-4
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5400736
• Update Time: 2025-06-12

1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-[2-(furan-3-yl)-2-hydroxyethyl]urea
• 1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea

• Inchi： 1S/C20H20N2O3/c23-18(17-11-12-25-14-17)13-21-20(24)22-19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-12,14,18-19,23H,13H2,(H2,21,22,24)
• InChI Key： ZZUUURNZTBYPRG-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NCC(C1C=COC=1)O)=O

Additional information on 1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea

Professional Introduction to Compound with CAS No. 1396766-39-4 and Product Name: 1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea

Compound with the CAS number 1396766-39-4 and the product name 1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a diphenylmethyl group and a furan-3-yl moiety in its backbone suggests a rich chemical diversity, which is often exploited in the design of bioactive molecules.

The diphenylmethyl group, also known as benzyl, is a common pharmacophore in drug discovery due to its ability to enhance lipophilicity and improve metabolic stability. This feature makes it particularly valuable in the development of oral drugs, where poor solubility and rapid metabolism can be major hurdles. In contrast, the furan-3-yl group introduces a heterocyclic aromatic ring that is known for its role in modulating biological activity. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a promising candidate for further investigation.

The urea moiety in the compound's structure is another critical feature that contributes to its pharmacological potential. Urea derivatives are well-documented for their role as kinase inhibitors and have been successfully incorporated into various therapeutic agents. The specific arrangement of atoms in this compound's urea group may influence its binding affinity to biological targets, thereby affecting its efficacy and selectivity. This underscores the importance of structural optimization in drug design, where subtle modifications can lead to significant changes in biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating the interactions between this compound and potential target proteins. Preliminary results suggest that 1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea may exhibit inhibitory effects on certain enzymes involved in cancer progression. These findings are consistent with the growing body of evidence supporting the use of heterocyclic compounds in oncology research.

In addition to its potential therapeutic applications, this compound has also shown promise as a scaffold for developing novel agrochemicals. The combination of lipophilic and hydrophilic groups in its structure makes it an attractive candidate for designing compounds that can interact effectively with biological targets while maintaining environmental stability. Such properties are crucial for agrochemicals, where efficacy must be balanced with minimal environmental impact.

The synthesis of 1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve the desired product with minimal side reactions. These methodologies highlight the importance of innovation in synthetic chemistry, which is essential for producing complex molecules like this one on an industrial scale.

As research continues to uncover new applications for this compound, it is likely that further derivatives will be synthesized and tested for their biological activity. The flexibility of its molecular framework allows for numerous structural modifications, which can be tailored to optimize specific pharmacological properties. This adaptability is a key advantage in drug discovery, where no single compound may meet all desired criteria but rather serves as a starting point for iterative design improvements.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like this one. Predictive models can analyze large datasets to identify patterns that correlate with biological activity, thereby guiding experimental efforts more efficiently. This interdisciplinary approach has already led to significant breakthroughs in understanding how molecular structure influences biological function.

In conclusion, 1-(diphenylmethyl)-3-[2-(furan-3-yl)-2-hydroxyethyl]urea, with CAS number 1396766-39-4, represents a compelling example of how structural complexity can lead to novel bioactive molecules. Its unique combination of pharmacophores makes it a valuable tool for researchers exploring new therapeutic avenues across multiple disciplines. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine and agriculture.